Cas no 87063-91-0 (N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester)

• Product Name: N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester
• CAS No: 87063-91-0
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 1059921
• PubChem ID: 67676282
• Update Time: 2025-10-28

N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester Chemical and Physical Properties

Names and Identifiers

• N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester
• 4'-(2-PYRIDYLSULPHAMOYL)ACETANILIDE
• dibenzyl (2S)-2-[[(2S)-2-aminopropanoyl]amino]pentanedioate
• N-L-Alanyl-L-glutaMic Acid Bis(phenylMethyl) Ester
• Dibenzyl L-alanyl-L-glutamate
• 87063-91-0
• DTXSID90737570
• SCHEMBL8726503
• DB-266413

• Inchi： 1S/C22H26N2O5/c1-16(23)21(26)24-19(22(27)29-15-18-10-6-3-7-11-18)12-13-20(25)28-14-17-8-4-2-5-9-17/h2-11,16,19H,12-15,23H2,1H3,(H,24,26)/t16-,19-/m0/s1
• InChI Key： UQRIFZCMNCZLJQ-LPHOPBHVSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CCC(=O)OCC1C=CC=CC=1)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 398.18400
• Monoisotopic Mass: 398.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 111.21000
• LogP: 3.62600

Additional information on N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester

N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester: A Comprehensive Overview

N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester, also known by its CAS number 87063-91-0, is a significant compound in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, nutraceuticals, and cosmetics. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent advancements related to this compound.

The chemical structure of N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester comprises an L-alanine residue attached to an L-glutamic acid backbone, with two benzyl ester groups. This configuration not only enhances the compound's stability but also imparts unique functional properties. The presence of the benzyl ester groups plays a crucial role in modulating the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Recent studies have explored the use of this compound as a precursor for synthesizing bioactive peptides, which hold promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most notable aspects of N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester is its role in peptide synthesis. Researchers have employed this compound as a building block for constructing complex peptide sequences due to its high purity and stability. The bis(benzyl) ester functionality allows for efficient coupling reactions, which are essential in solid-phase peptide synthesis (SPPS). This has led to the development of novel peptide-based drugs with enhanced therapeutic efficacy and reduced side effects.

In terms of biological activity, N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester has demonstrated potent antioxidant and anti-inflammatory properties. These attributes make it a valuable ingredient in cosmetic formulations aimed at combating oxidative stress and skin inflammation. Recent clinical trials have highlighted its ability to protect skin cells from UV-induced damage, suggesting its potential as a natural alternative to synthetic antioxidants.

The synthesis of N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester involves a multi-step process that combines peptide bond formation with esterification reactions. The use of advanced chromatographic techniques ensures the isolation of high-purity product, which is critical for maintaining its bioactivity. Innovations in green chemistry have also been applied to optimize the synthesis process, reducing environmental impact while maintaining product quality.

From a pharmacological perspective, N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester exhibits selective binding affinity towards certain cellular receptors, making it a promising lead compound for drug discovery. Preclinical studies have shown that it can modulate neurotransmitter release, offering potential benefits in treating neurological disorders. Furthermore, its ability to cross the blood-brain barrier enhances its suitability for central nervous system (CNS) drug development.

In conclusion, N-L-Alanyl-L-glutamic Acid Bis(benzyl) Ester (CAS No: 87063-91-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative therapeutic agents and cosmetic products. As research continues to uncover new dimensions of its biological activity, this compound is poised to make significant contributions to modern medicine and beyond.